Cas no 1190947-26-2 (2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione)

• Product Name: 2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione
• CAS No: 1190947-26-2
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1090441
• PubChem ID: 66896293
• Update Time: 2025-05-24

2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione
• 2-[(6-methylpyridin-2-yl)methyl]isoindole-1,3-dione
• 2-[(6-methyl-2-pyridyl)methyl]isoindoline-1,3-dione
• SB65700
• 1190947-26-2
• 2-[(6-Methylpyridin-2-yl)methyl]-1H-isoindole-1,3(2H)-dione
• DTXSID20735988
• SCHEMBL1072206
• 1H-Isoindole-1,3(2H)-dione, 2-[(6-methyl-2-pyridinyl)methyl]-
• ODWRVJOMGSMNAS-UHFFFAOYSA-N

• MDL： MFCD25542416
• Inchi： 1S/C15H12N2O2/c1-10-5-4-6-11(16-10)9-17-14(18)12-7-2-3-8-13(12)15(17)19/h2-8H,9H2,1H3
• InChI Key： ODWRVJOMGSMNAS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione

Comprehensive Overview of 2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione (CAS No. 1190947-26-2): Properties, Applications, and Industry Insights

2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione (CAS 1190947-26-2) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This heterocyclic derivative combines a pyridine moiety with an isoindoline-1,3-dione core, creating a versatile scaffold for drug discovery and functional materials. Recent studies highlight its potential as a building block for kinase inhibitors and fluorescence probes, aligning with growing industry demand for small-molecule therapeutics and bioimaging agents.

The compound's molecular structure (C₁₆H₁₄N₂O₂) features a 6-methylpyridin-2-yl group attached to the phthalimide system through a methylene bridge, offering two distinct pharmacophoric elements. This architecture enables hydrogen-bond acceptor capabilities from the carbonyl groups and π-π stacking interactions through the aromatic systems. Researchers are particularly interested in its solubility profile (moderate in polar aprotic solvents) and thermal stability (decomposition point >250°C), which make it suitable for various formulation approaches.

In pharmaceutical applications, 2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione serves as a precursor for protein-protein interaction modulators, addressing one of today's most challenging drug discovery areas. The compound's ability to mimic α-helix secondary structures has sparked interest in developing peptidomimetics for oncology and inflammatory diseases. Recent patent analyses reveal its incorporation in JAK/STAT pathway inhibitors and BTK inhibitors, connecting to current trends in immunotherapy development.

Material scientists value this compound for its electron-transport properties in organic semiconductors. The conjugated system between the pyridine and phthalimide rings facilitates charge mobility, making it relevant for OLED technologies and organic photovoltaics. Its fluorescence quantum yield (reported at 0.15-0.3 in DMSO) suggests potential as a molecular sensor for environmental monitoring applications.

Synthetic approaches to CAS 1190947-26-2 typically involve N-alkylation of isoindoline-1,3-dione with 2-(chloromethyl)-6-methylpyridine under basic conditions. Process optimization studies focus on improving atom economy and reducing Pd catalyst loadings in alternative routes. The compound's crystallography data (monoclinic P2₁/c space group) provides valuable insights for co-crystal engineering strategies in formulation development.

Regulatory status indicates 2-((6-Methylpyridin-2-yl)methyl)isoindoline-1,3-dione is not currently classified under major chemical control lists, though proper REACH compliance documentation is recommended for commercial distribution. Analytical methods including HPLC-UV (typically using C18 columns with acetonitrile/water gradients) and LC-MS are employed for quality control, with purity standards generally exceeding 98% for research applications.

The commercial landscape shows growing availability from custom synthesis providers and building block suppliers, reflecting increased demand from medicinal chemistry programs. Price trends indicate moderate costs (≈$150-300/g at milligram scales), with bulk pricing available for developmental quantities. Storage recommendations suggest desiccated conditions at 2-8°C to maintain stability over extended periods.

Future research directions may explore the compound's utility in PROTAC designs and covalent inhibitor platforms, leveraging its hydrogen-bonding motifs and potential for structure-activity relationship optimization. Environmental fate studies are emerging to address green chemistry considerations in its synthesis and applications.